N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluorobenzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]-3-fluorobenzamide
• InChI: InChI=1S/C22H21FN2OS/c23-20-7-3-6-17(12-20)22(26)24-13-21(19-9-11-27-15-19)25-10-8-16-4-1-2-5-18(16)14-25/h1-7,9,11-12,15,21H,8,10,13-14H2,(H,24,26)
• InChI Key: LKSQKPDNXJAKQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(CNC(=O)C3=CC(=CC=C3)F)C4=CSC=C4
• Molecular Formula: C22H21FN2OS
• Molecular Weight: 380.5 g/mol
• CAS No.: 955230-98-5

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C22H21FN2OS and its molecular weight is 380.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry and Synthesis

The development and synthesis of compounds related to N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluorobenzamide are critical for discovering new therapeutic agents. For instance, S. Yoshida et al. (2014) described a novel, practical, and efficient synthesis of a compound with potent If current channel inhibitor activity, aiming to enhance medicinal chemistry synthetic routes while reducing the use of hazardous solvents.

Pharmacokinetics and Metabolism

Understanding the metabolism and pharmacokinetics of these compounds is vital for their development as therapeutic agents. K. Umehara et al. (2009) investigated the human metabolites of a novel If channel inhibitor, revealing insights into the renal and hepatic excretion of its metabolites, which is crucial for assessing the safety and efficacy of these compounds.

Tumor Imaging and Proliferation

Research into the use of these compounds for imaging tumor proliferation is another exciting application. F. Dehdashti et al. (2013) explored the use of a cellular proliferative marker for PET imaging in patients with malignant neoplasms, demonstrating the potential of these compounds in evaluating solid tumors' proliferative status.

Drug Discovery and Development

The compound's derivatives are explored for potential anticancer activities. Yilin Fang et al. (2016) synthesized novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure, showing promising antitumor activities against various cancer cell lines, indicating their potential as new anticancer agents.

Chemical Biology and Molecular Docking

In chemical biology, the synthesis and characterization of new molecules derived from this compound for potential biological applications are of interest. For example, Y. Riadi et al. (2021) synthesized and evaluated a new derivative for cytotoxic activity against human cancer cell lines, highlighting its potent inhibitory activity towards specific tyrosine kinases.